Cas no 876669-08-8 ([(1-Cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate)

• Product name: [(1-Cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate
• CAS No: 876669-08-8
• MF: C₁₆H₁₇FN₂O₃
• MW: 304.316187620163
• CID: 6123478
• PubChem ID: 8612428

[(1-Cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 876669-08-8
• Z18445190
• [(1-cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate
• EN300-26685440
• AKOS033621533
• [(1-Cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate

• Inchi： 1S/C16H17FN2O3/c17-13-6-4-5-12(9-13)15(21)22-10-14(20)19-16(11-18)7-2-1-3-8-16/h4-6,9H,1-3,7-8,10H2,(H,19,20)
• InChI Key： NUDGJMRGJMFVEM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(=O)OCC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 304.12232057g/mol
• Monoisotopic Mass: 304.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.2Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate

Comprehensive Overview of [(1-Cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate (CAS No. 876669-08-8)

The compound [(1-Cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate (CAS No. 876669-08-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyanocyclohexyl group and a fluorobenzoate ester, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this chemical due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for fluorinated compounds like [(1-Cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives. The compound's CAS No. 876669-08-8 is frequently searched in academic databases, reflecting its relevance in drug discovery and material science. Its applications extend to proteomics research and bioconjugation, where its reactive groups enable precise molecular modifications.

From a structural perspective, the 1-cyanocyclohexyl moiety contributes to the compound's lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurological drug development. Meanwhile, the 3-fluorobenzoate ester enhances electrophilicity, facilitating nucleophilic reactions in peptide coupling and polymer chemistry. These properties have sparked interest in forums discussing AI-driven molecular design, where computational tools predict its utility in high-throughput screening platforms.

Safety and handling of [(1-Cyanocyclohexyl)carbamoyl]methyl 3-fluorobenzoate adhere to standard laboratory protocols, with no reported extreme hazards under normal conditions. Its stability under inert atmospheres makes it suitable for long-term storage, a common concern among industrial buyers. Analytical techniques like HPLC and NMR are typically employed for purity verification, addressing quality control queries often raised by procurement specialists.

Looking ahead, the compound's versatility positions it as a candidate for catalysis research and nanotechnology applications. As synthetic methodologies evolve, particularly in flow chemistry and microwave-assisted synthesis, the scalability of CAS No. 876669-08-8 production remains a key area of exploration. This aligns with broader market trends favoring cost-effective intermediates for custom synthesis services.